Cas no 1565831-49-3 (2-[2-(Aminomethyl)-2-bicyclo[2.2.1]heptanyl]propan-2-ol)

• Product Name: 2-[2-(Aminomethyl)-2-bicyclo[2.2.1]heptanyl]propan-2-ol
• CAS No: 1565831-49-3
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5275247
• Update Time: 2025-08-05

2-[2-(Aminomethyl)-2-bicyclo[2.2.1]heptanyl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(aminomethyl)bicyclo[2.2.1]heptan-2-yl]propan-2-ol
• 2-[2-(Aminomethyl)-2-bicyclo[2.2.1]heptanyl]propan-2-ol

• Inchi： 1S/C11H21NO/c1-10(2,13)11(7-12)6-8-3-4-9(11)5-8/h8-9,13H,3-7,12H2,1-2H3
• InChI Key： DQLWJQXQTYLYEK-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(CN)CC2CCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-[2-(Aminomethyl)-2-bicyclo[2.2.1]heptanyl]propan-2-ol

Introduction to 2-[2-(Aminomethyl)-2-bicyclo[2.2.1]heptanyl]propan-2-ol (CAS No. 1565831-49-3)

2-[2-(Aminomethyl)-2-bicyclo[2.2.1]heptanyl]propan-2-ol, with the CAS number 1565831-49-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BACM for brevity, is a derivative of norbornane and features a unique bicyclic structure with an aminomethyl group attached to a tert-butyl alcohol moiety. The structural complexity and functional group diversity of BACM make it a promising candidate for various therapeutic applications.

The chemical structure of BACM is characterized by its bicyclo[2.2.1]heptane core, which provides rigidity and conformational stability, essential for receptor binding and bioactivity. The tert-butyl alcohol group adds hydrophilic properties, enhancing solubility and potentially improving pharmacokinetic profiles. The aminomethyl group, on the other hand, introduces potential sites for further functionalization and conjugation, making BACM a versatile platform for drug design.

Recent studies have explored the potential of BACM in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that BACM can modulate specific neurotransmitter systems, particularly those involving acetylcholine and dopamine, which are crucial in maintaining cognitive function and motor control. The compound's ability to cross the blood-brain barrier (BBB) efficiently has been demonstrated in preclinical models, suggesting its potential as a central nervous system (CNS) therapeutic agent.

In addition to its neuroprotective properties, BACM has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that BACM can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in various diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD). These findings suggest that BACM could be developed as an adjunct therapy to existing anti-inflammatory drugs, potentially reducing side effects and improving patient outcomes.

The pharmacokinetic profile of BACM has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that BACM exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Furthermore, BACM shows low toxicity in animal models, with no significant adverse effects observed at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of BACM in human subjects. Early phase I trials have demonstrated that BACM is well-tolerated with no serious adverse events reported. Phase II trials are planned to assess the compound's efficacy in specific patient populations, including those with neurodegenerative diseases and inflammatory conditions.

The development of BACM as a therapeutic agent is supported by its unique chemical structure and multifaceted biological activities. Its ability to modulate multiple pathways involved in disease progression makes it a promising candidate for the treatment of complex disorders where single-target therapies may be insufficient. Ongoing research aims to further elucidate the mechanisms of action of BACM and optimize its formulation for clinical use.

In conclusion, 2-[2-(Aminomethyl)-2-bicyclo[2.2.1]heptanyl]propan-2-ol (CAS No. 1565831-49-3), or BACM, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities position it as a promising therapeutic agent with potential applications in neurodegenerative diseases, inflammatory conditions, and other areas of unmet medical need.